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Compound of Interest

Compound Name: 2-Fluoro-3-iodo-5-methylpyridine

Cat. No.: B125011

For Researchers, Scientists, and Drug Development Professionals

Introduction

2-Fluoro-3-iodo-5-methylpyridine is a halogenated pyridine derivative with the CAS number
153034-78-7. This compound serves as a versatile synthetic intermediate, primarily in the
pharmaceutical and agrochemical industries.[1][2] Its utility stems from the presence of three
distinct functional handles on the pyridine core: a fluorine atom, an iodine atom, and a methyl
group. These features allow for regioselective modifications, making it a valuable building block
in the synthesis of complex organic molecules. The strategic placement of the fluorine atom
can impart desirable physicochemical properties to the final products, such as enhanced
metabolic stability and binding affinity, a common strategy in modern drug discovery.[3][4] The
iodo group, being an excellent leaving group, is particularly amenable to a variety of palladium-
catalyzed cross-coupling reactions, enabling the facile introduction of diverse molecular
fragments.

Chemical and Physical Properties

A summary of the known chemical and physical properties of 2-Fluoro-3-iodo-5-
methylpyridine is presented in Table 1.

Table 1: Chemical and Physical Properties of 2-Fluoro-3-iodo-5-methylpyridine
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Property Value Reference(s)

CAS Number 153034-78-7 [1]

Molecular Formula CeHsFIN [1]

Molecular Weight 237.01 g/mol [1]
Colorless to yellowish crystal

Appearance [1]
or powder

Melting Point 75-80 °C [1]
Soluble in organic solvents

N such as chloroform, dimethyl

Solubility _ [1]
sulfoxide, and ethanol;
insoluble in water.

SMILES Cclcenc(F)c(hcl
InChl=1S/C6H5FIN/c1-4-2-

InChl

5(8)6(7)9-3-4/h2-3H,1H3

Synthesis and Reactivity

Synthesis

While detailed, step-by-step experimental protocols for the synthesis of 2-Fluoro-3-iodo-5-

methylpyridine are not readily available in the public domain, a general synthetic approach

involves a two-step process:

 lodination: Reaction of a suitable pyridine precursor with an iodinating agent.

o Fluorination: Introduction of the fluorine atom, often through a diazotization reaction followed

by a Schiemann reaction or a related fluorination method.[1]

A potential synthetic pathway is visualized in the workflow diagram below.
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General Synthesis Pathway
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A generalized synthetic workflow for 2-Fluoro-3-iodo-5-methylpyridine.

Reactivity and Use in Cross-Coupling Reactions

The primary utility of 2-Fluoro-3-iodo-5-methylpyridine in synthetic chemistry lies in its
capacity to undergo various cross-coupling reactions, particularly at the C3 position due to the
reactive carbon-iodine bond. This allows for the construction of carbon-carbon and carbon-
heteroatom bonds, which are fundamental transformations in the synthesis of pharmaceuticals
and agrochemicals.

Common cross-coupling reactions where this intermediate would be valuable include:

e Suzuki-Miyaura Coupling: Reaction with boronic acids or esters to form biaryl structures.
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» Sonogashira Coupling: Reaction with terminal alkynes to introduce alkynyl moieties.

e Heck Coupling: Reaction with alkenes.

e Buchwald-Hartwig Amination: Reaction with amines to form C-N bonds.

The workflow below illustrates a typical experimental setup for a Suzuki-Miyaura cross-coupling
reaction utilizing a halopyridine like 2-Fluoro-3-iodo-5-methylpyridine.

Suzuki-Miyaura Coupling Workflow
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A representative workflow for a Suzuki-Miyaura cross-coupling reaction.

Applications in Drug Discovery and Agrochemicals

2-Fluoro-3-iodo-5-methylpyridine is a key building block for the synthesis of a wide array of
biologically active molecules.[2] While specific examples of commercial drugs or agrochemicals
derived directly from this intermediate are not publicly disclosed, its structural motifs are
prevalent in many bioactive compounds. The fluorinated pyridine scaffold is a well-established
pharmacophore in medicinal chemistry.

Potential Therapeutic Areas:

The incorporation of the 2-fluoro-5-methylpyridine moiety into larger molecules could be
targeted towards a range of therapeutic areas, including but not limited to:

Oncology

Inflammatory Diseases

Infectious Diseases

Neurological Disorders

Agrochemical Applications:

In the agrochemical sector, this intermediate can be used in the development of novel:
e Herbicides

e Fungicides

¢ |nsecticides

Biological Activity and Mechanism of Action

There is no publicly available data on the biological activity, mechanism of action, or any
associated signaling pathways for 2-Fluoro-3-iodo-5-methylpyridine itself. As a synthetic
intermediate, it is not expected to have a specific pharmacological profile. The biological activity
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of its derivatives would be determined by the nature of the substituents introduced through
chemical synthesis.

For illustrative purposes, the following diagram depicts a generic signaling pathway that a
hypothetical kinase inhibitor, potentially synthesized using this building block, might modulate.

Hypothetical Kinase Inhibitor Signaling Pathway

Receptor Tyrosine Kinase Hypothetical Inhibitor
P y (Derived from CAS 153034-78-7)

Transcription Factor
Cell Proliferation
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A hypothetical signaling pathway modulated by a kinase inhibitor.

Analytical Data

Detailed analytical data such as *H NMR, 3C NMR, and mass spectra for 2-Fluoro-3-iodo-5-
methylpyridine are not consistently available in public databases. Commercial suppliers may
provide a certificate of analysis with lot-specific data upon request.

Safety Information

Table 2: Hazard and Safety Information

Category Information
GHS Pictogram GHSO07 (Exclamation Mark)
Signal Word Warning

H302 (Harmful if swallowed), H319 (Causes

serious eye irritation)

Hazard Statements

P305 + P351 + P338 (IF IN EYES: Rinse
] cautiously with water for several minutes.
Precautionary Statements .
Remove contact lenses, if present and easy to

do. Continue rinsing.)

It is recommended to handle this compound in a well-ventilated fume hood with appropriate
personal protective equipment (PPE), including safety glasses, gloves, and a lab coat.

Conclusion

2-Fluoro-3-iodo-5-methylpyridine (CAS 153034-78-7) is a valuable and versatile building
block for the synthesis of complex organic molecules, particularly within the pharmaceutical
and agrochemical sectors. Its trifunctional nature allows for a wide range of chemical
modifications, with the iodo group being particularly useful for palladium-catalyzed cross-
coupling reactions. While detailed public information on its specific applications and biological
effects is limited, the prevalence of the fluorinated pyridine scaffold in bioactive compounds
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underscores its importance in modern chemical research and development. Researchers and
drug development professionals can leverage the reactivity of this intermediate to construct
novel molecular architectures with potential therapeutic or agrochemical applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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